Cas no 1339913-46-0 (N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine)

• Product Name: N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine
• CAS No: 1339913-46-0
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5217476
• PubChem ID: 63278001
• Update Time: 2025-06-14

N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine
• Cyclopentanamine, N-(2-methoxy-1-methylethyl)-2-methyl-

• Inchi： 1S/C10H21NO/c1-8-5-4-6-10(8)11-9(2)7-12-3/h8-11H,4-7H2,1-3H3
• InChI Key： OYOALHNQUOYHED-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NC1CCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• XLogP3: 1.8
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine

Research Brief on N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine (CAS: 1339913-46-0): Recent Advances and Applications

N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine (CAS: 1339913-46-0) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

The compound's unique structural features, including the cyclopentane ring and the methoxypropan-2-yl moiety, contribute to its reactivity and ability to interact with biological targets. Recent synthetic methodologies have optimized the production of N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine, enabling its broader application in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a key intermediate in the synthesis of novel kinase inhibitors, showcasing its relevance in oncology research.

In addition to its synthetic utility, N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine has been investigated for its pharmacological properties. Preliminary in vitro studies suggest that it may exhibit neuroprotective effects, potentially through modulation of neurotransmitter systems. A recent preprint on bioRxiv reported that derivatives of this compound showed promising activity in models of neurodegenerative diseases, although further validation is required. These findings underscore the compound's potential as a scaffold for developing new therapeutic agents.

Despite these advances, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is exploring its interactions with specific protein targets and its metabolic stability. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications. This brief highlights the need for continued investment in the study of N-(1-methoxypropan-2-yl)-2-methylcyclopentan-1-amine to unlock its full potential in drug development.